Quinpirole dihydrochloride
Quinpirole dihydrochloride
Quinpirole dihydrochloride is a D2-like dopamine receptor agonist.
Brand Name:
Vulcanchem
CAS No.:
73625-62-4
VCID:
VC0540874
InChI:
InChI=1S/C13H21N3.2ClH/c1-2-5-16-6-3-4-10-7-12-11(8-13(10)16)9-14-15-12;;/h9-10,13H,2-8H2,1H3,(H,14,15);2*1H/t10-,13-;;/m0../s1
SMILES:
CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl
Molecular Formula:
C13H23Cl2N3
Molecular Weight:
292.2 g/mol
Quinpirole dihydrochloride
CAS No.: 73625-62-4
Cat. No.: VC0540874
Molecular Formula: C13H23Cl2N3
Molecular Weight: 292.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Quinpirole dihydrochloride is a D2-like dopamine receptor agonist. |
|---|---|
| CAS No. | 73625-62-4 |
| Molecular Formula | C13H23Cl2N3 |
| Molecular Weight | 292.2 g/mol |
| IUPAC Name | (4aS,8aS)-5-propyl-1,4,4a,6,7,8,8a,9-octahydropyrazolo[3,4-g]quinoline;dihydrochloride |
| Standard InChI | InChI=1S/C13H21N3.2ClH/c1-2-5-16-6-3-4-10-7-12-11(8-13(10)16)9-14-15-12;;/h9-10,13H,2-8H2,1H3,(H,14,15);2*1H/t10-,13-;;/m0../s1 |
| Standard InChI Key | GJIGRGIGKHPYTK-LWCZFAHISA-N |
| Isomeric SMILES | CCCN1CCC[C@@H]2[C@@H]1CC3=C(C2)NN=C3.Cl.Cl |
| SMILES | CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl |
| Canonical SMILES | CCCN1CCCC2C1CC3=C(C2)NN=C3.Cl.Cl |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator